Methyl 3-chloro-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine-1-carboxylate

• IUPAC Name: methyl 3-chloro-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine-1-carboxylate
• InChI: InChI=1S/C8H10ClN3O2/c1-14-7(13)6-5-4-10-2-3-12(5)8(9)11-6/h10H,2-4H2,1H3
• InChI Key: ZPOJSMSDQCPGMA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C2CNCCN2C(=N1)Cl
• Molecular Formula: C8H10ClN3O2
• Molecular Weight: 215.64 g/mol
• CAS No.: 2580203-05-8

Description

Methyl 3-chloro-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine-1-carboxylate is a useful research compound. Its molecular formula is C8H10ClN3O2 and its molecular weight is 215.64. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Chemistry and Drug Development

Research into compounds like methyl 3-chloro-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine-1-carboxylate often focuses on the development of novel heterocyclic compounds that can serve as precursors or active components in drug development. For example, the study of substituted pyrazolo[1',2':1,2]pyrazolo[4,3-d]tetrazolo[1,5-b]pyridazines has revealed a new class of C-nucleosides with heterocyclic systems consisting of four condensed fused rings, which could have implications for the synthesis of novel pharmaceuticals (Golič et al., 1994).

Synthetic Pathways and Chemical Reactions

The chemical structure of this compound lends itself to various synthetic routes and chemical reactions that are of interest in organic chemistry. For instance, the synthesis of methyl 4-aryl-6-methyl-4,7-dihydro-1H-pyrazolo-[3,4-b]pyridine-5-carboxylates from methyl 4-aryl-6-methyl-2-oxo-1,2,3,4-tetrahydropyridine-5-carboxylates demonstrates a two-step procedure involving treatment with the Vilsmeier–Haack reagent, showcasing the compound's utility in generating novel heterocyclic structures (Verdecia et al., 1996).

Molecular Docking and Biological Activity

Compounds structurally related to this compound are also investigated for their potential biological activities. Studies on the synthesis, molecular docking, and anti-diabetic activities of novel benzimidazole-pyrazoline hybrid molecules, which share a similar heterocyclic core, have provided valuable insights into the therapeutic potential of such compounds. The research indicates that these molecules exhibit promising α-glucosidase inhibition activity, suggesting the utility of the compound's framework in developing anti-diabetic agents (Ibraheem et al., 2020).

Green Synthesis and Environmental Considerations

The exploration of green synthetic methods for the production of heterocyclic compounds, including those related to this compound, is a growing area of research. Studies focusing on the synthesis of N-arylimidazo[1,2-a]pyrazine-2-carboxamide derivatives under microwave irradiation conditions exemplify the industry's shift towards more sustainable and environmentally friendly chemical processes (Jyothi & Madhavi, 2019).